Cas no 2172325-80-1 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid
• CAS No: 2172325-80-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6084862
• PubChem ID: 165810339
• Update Time: 2025-08-04

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid
• 2172325-80-1
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}pentanoic acid
• EN300-1495598

• Inchi： 1S/C27H34N2O5/c1-4-9-18(26(31)32)15-28-25(30)14-24(17(2)3)29-27(33)34-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23-24H,4,9,14-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： HMPLWLUUYZLNHI-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(C(=O)O)CCC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid (CAS No. 2172325-80-1)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid, identified by its CAS number 2172325-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorenyl moiety and an amide functional group. The presence of these structural features not only makes it a subject of interest for synthetic chemists but also opens up possibilities for its application in drug discovery and development.

The fluorenyl group, a prominent feature in this compound, is known for its stability and fluorescence properties, making it valuable in various biochemical assays and as a label in molecular biology. The methoxycarbonyl substituent further enhances the compound's reactivity, allowing for diverse chemical modifications that can be exploited in medicinal chemistry. The core structure of the compound, featuring a pentanoic acid backbone with an amide linkage, suggests potential biological activity, particularly in modulating enzyme function or interacting with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorenyl derivatives due to their favorable photophysical properties. These properties make them ideal candidates for use as probes in high-throughput screening (HTS) campaigns, where rapid identification of bioactive molecules is crucial. Additionally, the amide functionality in 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid provides a site for further derivatization, enabling the creation of libraries of analogs with tailored biological activities.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the fluorenylmethoxycarbonyl group necessitates careful optimization to avoid side reactions that could compromise the integrity of the molecule. Advances in synthetic methodologies have made it possible to construct such complex structures more efficiently, paving the way for rapid discovery and development of new pharmaceutical agents.

One of the most promising applications of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid lies in its potential as a scaffold for drug design. By leveraging its unique structural features, researchers can develop molecules that target specific biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The fluorenyl moiety can serve as a beacon for tracking the compound's distribution within cells, while the amide group offers a handle for covalent interactions with biological targets.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates often leads to increased binding affinity and prolonged half-life, making fluorinated molecules attractive for clinical development. In this context, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid represents a promising lead compound that warrants further investigation.

The biological evaluation of this compound has already begun in several research laboratories. Initial studies suggest that it exhibits moderate activity against certain enzymes and cell lines, indicating its potential therapeutic relevance. However, more comprehensive testing is needed to fully elucidate its mechanism of action and therapeutic window. Collaborative efforts between synthetic chemists and biochemists are essential to bridge the gap between chemical synthesis and biological evaluation.

In conclusion,2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid (CAS No. 2172325-80-1) is a structurally complex and functionally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for further development as a drug or as a tool compound in biochemical assays. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens, this compound is poised to play an important role in future drug discovery efforts.